Cas no 27576-04-1 (Benzoic acid, diamino-)

• Product Name: Benzoic acid, diamino-
• CAS No: 27576-04-1
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 262732
• PubChem ID: 198069
• Update Time: 2025-04-19

Benzoic acid, diamino- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, diamino-
• Diaminobenzoicacid
• SY017832
• MFCD00137818
• 3-carboxy-1,2-diaminobenzene;2,3-bis(azanyl)benzoic acid
• AM83028
• SB75728
• Diaminobenzoic acid
• AKOS005151964
• 2,3-Diaminobenzoic acid, 95%
• 603-81-6
• A20258
• FT-0649160
• AC-23068
• 27576-04-1
• Q-100971
• BP-21351
• CS-0119510
• SCHEMBL73593
• 3-Carboxy-1,2-diaminobenzene
• GS-6682
• 2,3-diamino benzoic acid
• DTXSID2067321
• 2,3-Diaminobenzoicacid?????
• EN300-67278
• 2,3-Diaminobenzoic acid
• KKTUQAYCCLMNOA-UHFFFAOYSA-N

• Inchi： 1S/C7H8N2O2/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3H,8-9H2,(H,10,11)
• InChI Key： KKTUQAYCCLMNOA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1N)N)=O

Computed Properties

• Exact Mass: 152.05864
• Monoisotopic Mass: 152.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 89.3A^2

Experimental Properties

• Density: 1.428
• Boiling Point: 382.7°C at 760 mmHg
• Flash Point: 185.3°C
• Refractive Index: 1.71
• PSA: 89.34